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Compound of Interest

Methyl 3-azetidineacetate
Compound Name: )
trifluoroacetate salt

Cat. No.: B572483

Technical Guide: Methyl 3-azetidineacetate
Trifluoroacetate Salt

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3-azetidineacetate trifluoroacetate salt is a specialized chemical compound utilized
primarily as a building block in synthetic organic chemistry. Its structure incorporates an
azetidine ring, a four-membered nitrogen-containing heterocycle, which is a valuable scaffold in
medicinal chemistry due to its presence in numerous biologically active compounds. The
trifluoroacetate salt form often enhances stability and handling properties. This guide provides
a comprehensive overview of its chemical identity, available physicochemical properties, and
detailed experimental protocols for its application in synthesis.

Chemical Identity and Structure

CAS Number: 1313738-62-3[1]
Molecular Formula: CsH12F3NOa

Molecular Weight: 243.18 g/mol
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Structure:

The compound consists of the methyl ester of 3-azetidineacetic acid protonated by
trifluoroacetic acid.

Physicochemical Data

Quantitative physicochemical data for Methyl 3-azetidineacetate trifluoroacetate salt is not
extensively reported in publicly available literature, which is common for specialized synthetic
intermediates. The following table summarizes the available information.

Property Value Source

Purity 95%-98% [1]

Colorless to off-white Solid- ]
Appearance o ChemicalBook
Liquid Mixture

Under inert gas (nitrogen or )
Storage Temperature ChemicalBook
Argon) at 2-8°C

Safety and Handling

For detailed safety and handling information, it is crucial to consult the Safety Data Sheet
(SDS) provided by the supplier. General safety precautions include:

Handling in a well-ventilated area or in a chemical fume hood.

o Wearing appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.

e Avoiding inhalation of dust or vapors.
o Preventing contact with skin and eyes.

e Storing in a tightly sealed container in a cool, dry place.

Experimental Protocols
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Methyl 3-azetidineacetate trifluoroacetate salt is a versatile intermediate for the synthesis of
more complex molecules, particularly those containing a substituted azetidine moiety. Below
are detailed experimental protocols from patent literature.

Protocol 1: Nucleophilic Aromatic Substitution

This protocol details the synthesis of a substituted pyridine derivative.

Reaction Scheme:

Methyl 3-azetidineacetate
trifluoroacetate salt

2,6-Difluoropyridine

Substituted Pyridine
Product

K2COs, MeCN

80°C, 18h

Click to download full resolution via product page

Diagram 1: Nucleophilic Aromatic Substitution Workflow

Methodology:
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e To a solution of 2,6-difluoropyridine in acetonitrile (MeCN), add Methyl 3-azetidineacetate
trifluoroacetate salt and potassium carbonate (K2COs).

« Stir the reaction mixture at 80°C for 18 hours.
e Upon completion, filter the reaction mixture to remove solid residues.

e The filtrate containing the desired product can then be subjected to standard purification
procedures, such as chromatography.

Protocol 2: Palladium-Catalyzed Cross-Coupling
Reaction

This protocol describes a palladium-catalyzed cross-coupling reaction to form a C-N bond.

Reaction Scheme:

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b572483?utm_src=pdf-body
https://www.benchchem.com/product/b572483?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Methyl 3-azetidineacetate
trifluoroacetate salt

Aryl/Heteroaryl Halide
or Triflate

Coupled Product

Cesium Carbonate,
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Diagram 2: Palladium-Catalyzed Cross-Coupling Workflow

Methodology:

In a reaction vessel, combine the aryl or heteroaryl halide/triflate, Methyl 3-azetidineacetate
trifluoroacetate salt, and cesium carbonate in 1,4-dioxane.

Degas the mixture with an inert gas, such as nitrogen.

Add the palladium catalyst (palladium acetate, Pd(OAc)2z) and the ligand (XantPhos).

Purge the reaction mixture again with the inert gas.
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 Stir the mixture at 100°C until the reaction is complete, as monitored by an appropriate
technique (e.g., TLC or LC-MS).

o After completion, the reaction mixture is worked up using standard aqueous and organic
extraction procedures.

e The final product is purified by chromatography.

Conclusion

Methyl 3-azetidineacetate trifluoroacetate salt serves as a key synthetic intermediate for the
introduction of the 3-(methoxycarbonylmethyl)azetidine moiety into a variety of molecular
scaffolds. While extensive physicochemical and biological data for the salt itself are not widely
available, its utility in the synthesis of potentially bioactive molecules is evident from the patent
literature. The experimental protocols provided herein offer a practical guide for researchers in
the fields of medicinal chemistry and drug discovery for the application of this versatile building
block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. Methyl 3-azetidineacetate trifluoroacetate salt, CasN0.1313738-62-3 NovaChemistry
United Kingdom [nova-chemistry.lookchem.com]

 To cite this document: BenchChem. ["Methyl 3-azetidineacetate trifluoroacetate salt" CAS
number and structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b572483#methyl-3-azetidineacetate-trifluoroacetate-
salt-cas-number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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